Cas no 88126-27-6 (Butanoyl chloride, 2-[4-(dodecyloxy)phenoxy]-)
88126-27-6 structure
Product Name:Butanoyl chloride, 2-[4-(dodecyloxy)phenoxy]-
CAS No:88126-27-6
MF:C22H35ClO3
MW:382.964506387711
CID:644159
PubChem ID:20531318
Update Time:2025-04-19
Butanoyl chloride, 2-[4-(dodecyloxy)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2-[4-(dodecyloxy)phenoxy]-
- 2-(4-dodecoxyphenoxy)butanoyl chloride
- 88126-27-6
- BYRPKTIHGOFHHW-UHFFFAOYSA-N
- SCHEMBL11046539
- 2-[4-(DODECYLOXY)PHENOXY]BUTANOYL CHLORIDE
- 2-(4-n-dodecyloxy-phenoxy)-butyryl chloride
- DTXSID30608412
-
- Inchi: 1S/C22H35ClO3/c1-3-5-6-7-8-9-10-11-12-13-18-25-19-14-16-20(17-15-19)26-21(4-2)22(23)24/h14-17,21H,3-13,18H2,1-2H3
- InChI Key: BYRPKTIHGOFHHW-UHFFFAOYSA-N
- SMILES: ClC(C(CC)OC1C=CC(=CC=1)OCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 382.2274727g/mol
- Monoisotopic Mass: 382.2274727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 35.5Ų
Butanoyl chloride, 2-[4-(dodecyloxy)phenoxy]- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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